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Compound of Interest

Compound Name: 3-bromo-9-methyl-9H-carbazole

Cat. No.: B1273018

Essential Safety and Handling Guide for 3-
bromo-9-methyl-9H-carbazole

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-bromo-9-methyl-9H-carbazole. It
includes detailed operational and disposal plans to ensure laboratory safety and proper
chemical management.

Hazard Identification and Immediate Precautions

3-bromo-9-methyl-9H-carbazole is a chemical compound that requires careful handling due
to its potential health hazards. Based on available safety data sheets, the primary hazards are:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]
e [Irritation: Causes skin, eye, and respiratory system irritation.[2][3]
Precautionary Statements:

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][4]

e Wash skin thoroughly after handling.[1][4]

» Do not eat, drink, or smoke when using this product.[1]
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e Use only outdoors or in a well-ventilated area.[1]
o Wear protective gloves, protective clothing, eye protection, and face protection.[1][4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table
summarizes the required PPE for handling 3-bromo-9-methyl-9H-carbazole.
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PPE Category

Specification

Rationale

Eye and Face

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[1] A face shield is
recommended when there is a

risk of splashing.[5][6]

Protects against dust particles
and potential splashes causing

eye irritation.[2][3]

Hand Protection

Wear impervious, chemical-
resistant gloves (e.g., nitrile).
[71[8] Gloves should be
inspected before use and
changed regularly (every 30-
60 minutes is a typical
recommendation) or

immediately if contaminated.[9]

Prevents skin contact, as the
substance is harmful if
absorbed through the skin.[1]

Body Protection

Wear a lab coat. For larger
quantities or when there is a
significant risk of
contamination, wear fire/flame
resistant and impervious
clothing.[1]

Protects skin and personal

clothing from contamination.

Respiratory

Use a NIOSH/MSHA-approved
respirator if exposure limits are
exceeded or if irritation is
experienced.[2] A full-face
particle respirator (type N99
US or P2 EN 143) is
appropriate.[10]

Prevents inhalation of harmful

dust particles.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of the compound and the
safety of laboratory personnel.

Operational Plan:
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» Preparation: Work in a well-ventilated area, preferably in a chemical fume hood.[7][11]

e Dispensing: Avoid the formation of dust during handling.[1][4] Use appropriate tools (e.g.,
spatulas) to handle the solid powder.

e During Use: Keep the container tightly closed when not in use.[2][4][10] Avoid contact with
skin and eyes.[2][4]

o After Use: Wash hands and any exposed skin thoroughly after handling.[10]
Storage Plan:

o Store in a cool, dry, and well-ventilated place.[2][4]

o Keep the container tightly closed.[2][4][10]

o Store locked up.[3][4]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.
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Incident First Aid Measures

Avoid dust formation.[1] Sweep up the spilled
Spill substance and place it into a suitable, labeled

disposal container.[2][10]

Take off contaminated clothing immediately.[1]
) Wash the affected area with plenty of soap and
Skin Contact o )
water.[4] If skin irritation occurs, seek medical

advice.[3][10]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ) o

easy to do.[1][4][10] Continue rinsing and seek

medical attention.[2][3]

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[1][4] Get medical help

if you feel unwell.[10]

Rinse mouth with water.[1][4] Get medical help.

[1]

Ingestion

Disposal Plan

As a halogenated organic compound, 3-bromo-9-methyl-9H-carbazole requires specific
disposal procedures to protect the environment.

o Waste Collection: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1]

e Segregation: Halogenated organic waste must be segregated from non-halogenated waste.
[12][13][14] This is crucial for proper disposal and can reduce disposal costs.[11][12]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and specify the
contents, including "Halogenated Organic Waste".[11][12][13]

o Container: The waste container must be in good condition, compatible with the chemical, and
have a tightly sealing cap.[13]
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Experimental Workflow and Safety Protocol

The following diagram illustrates the standard workflow for handling 3-bromo-9-methyl-9H-
carbazole, incorporating the essential safety steps.
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Workflow for Handling 3-bromo-9-methyl-9H-carbazole
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Caption: Chemical Handling Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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